![molecular formula C10H17BrO B6224731 9-bromo-3-oxaspiro[5.5]undecane CAS No. 2768326-61-8](/img/no-structure.png)
9-bromo-3-oxaspiro[5.5]undecane
Overview
Description
9-bromo-3-oxaspiro[5.5]undecane, also known as 9-Bromo-3-oxa-spiro[5.5]undecane, is a synthetic compound that has been used in scientific research for various purposes. It is a cyclic compound with a molecular formula of C11H17BrO and a molecular weight of 242.19 g/mol. It is a colorless liquid that has a melting point of -9.5°C and a boiling point of 145-146°C. 9-Bromo-3-oxa-spiro[5.5]undecane has a number of unique characteristics that make it a useful tool in scientific research, including its low toxicity and its ability to act as a catalyst in various chemical reactions.
Mechanism of Action
The mechanism of action of 9-bromo-3-oxaspiro[5.5]undecanea-spiro[5.5]undecane is not fully understood. However, it is believed that the compound acts as a Lewis acid by forming a complex with an electron-rich species such as a carbonyl group or an alkene. This complex is then able to react with various substrates, resulting in the formation of a variety of products.
Biochemical and Physiological Effects
9-bromo-3-oxaspiro[5.5]undecanea-spiro[5.5]undecane has not been studied extensively in terms of its biochemical and physiological effects. However, it has been shown to be a weak inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins. This suggests that the compound may have some anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 9-bromo-3-oxaspiro[5.5]undecanea-spiro[5.5]undecane in laboratory experiments is its low toxicity. This makes it a safer alternative to other compounds that have higher toxicity levels. However, it is important to note that 9-bromo-3-oxaspiro[5.5]undecanea-spiro[5.5]undecane is not a very stable compound, and therefore it should be handled with care.
Future Directions
There are a number of potential future directions for research involving 9-bromo-3-oxaspiro[5.5]undecanea-spiro[5.5]undecane. One potential direction is to further investigate its potential anti-inflammatory properties. Another potential direction is to explore its potential applications in the synthesis of new pharmaceuticals. Additionally, further research could be done to determine the mechanism of action of 9-bromo-3-oxaspiro[5.5]undecanea-spiro[5.5]undecane and to identify new ways in which it can be used as a catalyst in organic synthesis. Finally, further research could be done to explore the potential of 9-bromo-3-oxaspiro[5.5]undecanea-spiro[5.5]undecane as a solvent for various organic reactions.
Synthesis Methods
9-bromo-3-oxaspiro[5.5]undecanea-spiro[5.5]undecane is synthesized using a process known as the Grignard reaction. This reaction involves the reaction of a Grignard reagent with a halogenated alkane in the presence of a Lewis acid. In the case of 9-bromo-3-oxaspiro[5.5]undecanea-spiro[5.5]undecane, the Grignard reagent is 9-bromo-3-oxaspiro[5.5]undecane and the halogenated alkane is bromobenzene. This reaction results in the formation of 9-bromo-3-oxaspiro[5.5]undecanea-spiro[5.5]undecane.
Scientific Research Applications
9-bromo-3-oxaspiro[5.5]undecanea-spiro[5.5]undecane has a number of applications in scientific research. It is used as a catalyst in organic synthesis, as a solvent for a variety of organic reactions, as a reagent in the synthesis of heterocyclic compounds, and as a ligand in coordination chemistry. It has also been used in the synthesis of a variety of pharmaceuticals, such as antibiotics and antifungal agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 9-bromo-3-oxaspiro[5.5]undecane can be achieved through a multi-step process involving the conversion of a starting material to an intermediate, which is then further modified to yield the final product. The key steps in this synthesis pathway include the formation of a spirocyclic ring system, introduction of a bromine atom, and oxidation of a secondary alcohol to a ketone.", "Starting Materials": ["1-decanol", "2-bromo-2-methylbutane", "sodium hydride", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium bromide", "hydrogen peroxide"], "Reaction": ["Step 1: Conversion of 1-decanol to 1-bromo-3-oxaspiro[5.5]undecane", "1-decanol is treated with 2-bromo-2-methylbutane and sodium hydride in anhydrous conditions to form the spirocyclic intermediate. The reaction is carried out in a solvent such as THF or DMF at a temperature of around 80-100°C for several hours.", "Step 2: Bromination of the spirocyclic intermediate", "The spirocyclic intermediate is then treated with a mixture of acetic anhydride and sulfuric acid to introduce a bromine atom at the 9-position. The reaction is carried out at room temperature for several hours.", "Step 3: Oxidation of the secondary alcohol to a ketone", "The resulting brominated intermediate is then treated with sodium acetate and hydrogen peroxide to oxidize the secondary alcohol to a ketone. The reaction is carried out in a solvent such as ethanol or methanol at a temperature of around 50-60°C for several hours.", "Step 4: Isolation and purification of 9-bromo-3-oxaspiro[5.5]undecane", "The final product is isolated and purified by standard techniques such as column chromatography or recrystallization." ] } | |
CAS RN |
2768326-61-8 |
Product Name |
9-bromo-3-oxaspiro[5.5]undecane |
Molecular Formula |
C10H17BrO |
Molecular Weight |
233.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
